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Introduction

Tattoo C is a commercial fungicide utilized in agriculture for the management of late blight, a
destructive disease primarily affecting potatoes and tomatoes, caused by the oomycete
Phytophthora infestans. This technical guide provides a comprehensive overview of the initial
characterization of Tattoo C, summarizing its properties, efficacy data from field trials, and the
experimental protocols used for its evaluation. The information is intended for researchers,
scientists, and professionals involved in crop protection and agricultural biotechnology.

Core Properties of Tattoo C

Tattoo C is a formulation containing two active ingredients: propamocarb hydrochloride and
chlorothalonil[1][2]. This combination provides both systemic and contact modes of action to
protect crops from P. infestans. Chlorothalonil is a broad-spectrum, non-systemic (contact)
fungicide that acts by inactivating enzymes in fungal cells. Propamocarb hydrochloride is a
systemic fungicide that is absorbed by the plant and can be translocated, offering protection to
new growth[3].
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Quantitative Data from Efficacy Trials

The effectiveness of Tattoo C in controlling late blight has been evaluated in multiple field

trials. The following tables summarize key quantitative data from these studies.

Table 1: Efficacy of Tattoo C in Controlling Late Blight in Potato

Disease
Trial Application Control (% Yield Increase
. L. Reference
Location/Year Rate Reduction in (%)
Foliar Blight)
More effective )
) ) Highest overall
Multi-location, N than Curzate 60 o
Not Specified ranking in yield [4]
USA DF and Acrobat )
increase
MZ
Data not Data not
Corvallis, OR, ] o o
1997 2.69 liters/ha quantified in guantified in [5][6]
abstract abstract
Europe Included in multi-
(EuroBlight), 2.7 l/lha year fungicide Not specified [1]
2006 evaluation trials
Table 2: In Vitro Effects of Tattoo C on Phytophthora infestans
Experiment Concentration Observation Reference

Oospore Formation

0.1 and 1.0 pg a.i./ml

No oospore formation

induced; complete

growth suppression

[2]

Mycelial Growth

Not specified

Effective in controlling

[7]

the pathogen

Experimental Protocols
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The evaluation of Tattoo C's efficacy relies on standardized field and laboratory protocols.
Field Trial Protocol for Fungicide Efficacy

A harmonized protocol for fungicide evaluation, such as the one used by the EuroBlight
network, typically involves the following steps[1][8]:

Plot Setup: Experimental units of two to four-row plots are established, with alleys or
spreader rows to minimize inter-plot interference[4]. A susceptible potato cultivar is typically
used[4].

Inoculation: Spreader rows are positioned uniformly among treatments to ensure uniform
inoculation with P. infestans[4]. Artificial inoculation is carried out if natural infection is not
sufficient[1].

Fungicide Application: Fungicides are applied at specified rates and intervals, often weekly[1]
[8]. Applications are typically made using standardized equipment to ensure uniform
coverage[1][8].

Disease Assessment: Foliar disease is rated periodically by estimating the percentage of
blighted foliage per plot[4]. Tuber blight is assessed at harvest and after a period of post-
harvest storage[4].

Data Analysis: The collected data is statistically analyzed to compare the effectiveness of
different fungicide programsl[4].

In Vitro Protocol for Oospore Formation
The effect of fungicides on the sexual reproduction of P. infestans can be assessed in vitro[2]:

e Media Preparation: A suitable growth medium is amended with different concentrations of the
fungicide to be tested.

 Inoculation: Isolates of P. infestans are cultured on the fungicide-amended media.

e Incubation: The cultures are incubated under controlled conditions to allow for growth and
potential oospore formation.
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e Microscopic Examination: The cultures are examined microscopically to determine the
presence and quantity of oospores.

Signaling Pathways and Mechanism of Action

The precise molecular signaling pathways disrupted by propamocarb hydrochloride and
chlorothalonil in P. infestans are not extensively detailed in the provided search results.
However, the documents provide a high-level context of plant-pathogen interactions and the
role of fungicides.

o Chlorothalonil: As a multi-site inhibitor, it is generally understood to react with and inactivate
a variety of enzymes in fungal cells, disrupting cellular respiration.

e Propamocarb Hydrochloride: This active ingredient is known to inhibit the biosynthesis of
phospholipids and fatty acids, which are essential components of fungal cell membranes. It
also affects mycelial growth and spore germination.

While the specific signaling cascades within the pathogen are not described, the application of
fungicides like Tattoo C is part of a broader strategy to manage diseases that trigger complex
defense responses in the host plant, such as PAMP-triggered immunity (PTI)[5].

Visualizations

© 2026 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b1230777/docs?utm_src=pdf-body#initial-characterization-of-tattoo-c-a-technical-overview-for-agricultural-science-professionals
https://www.researchgate.net/figure/Detection-of-Phytophthora-infestans-DNA-using-the-PINF-and-internal-transcribed-spacer_fig2_228600090
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1230777?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENB"E Foundational & Exploratory

Check Availability & Pricing

Field Trial Workflow
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Caption: Workflow for a typical field trial to evaluate fungicide efficacy.
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Role of Tattoo C in Disease Management
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Caption: Logical diagram of Tattoo C's role in crop protection.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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